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Compound of Interest

Compound Name: 2-Chloro-4-(methylsulfonyl)phenol

Cat. No.: B1605916 Get Quote

An In-depth Technical Guide to 2-Chloro-4-(methylsulfonyl)phenol

Introduction
2-Chloro-4-(methylsulfonyl)phenol is a substituted aromatic compound of significant interest

in the fields of organic synthesis and medicinal chemistry. Its molecular architecture, featuring a

phenol ring substituted with a chlorine atom, a hydroxyl group, and a methylsulfonyl group,

provides a unique combination of electronic and steric properties. The potent electron-

withdrawing nature of the methylsulfonyl (-SO₂Me) group, combined with the directing effects of

the chloro and hydroxyl substituents, makes this molecule a versatile building block and a

subject of study for structure-activity relationships (SAR).[1][2]

This guide serves as a technical resource for researchers and drug development professionals,

offering a comprehensive overview of the core chemical properties, synthesis, reactivity, and

handling of 2-Chloro-4-(methylsulfonyl)phenol (CAS No. 20945-65-7).[1] The insights

provided herein are grounded in established chemical principles and available technical data to

facilitate its effective application in a laboratory setting.

Chemical Identity and Physicochemical Properties
The fundamental identity and physical characteristics of a compound are paramount for its

application in research and development. These properties dictate solvent selection, reaction

conditions, and purification strategies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1605916?utm_src=pdf-interest
https://www.benchchem.com/product/b1605916?utm_src=pdf-body
https://www.benchchem.com/product/b1605916?utm_src=pdf-body
https://www.benchchem.com/product/b102530
https://www.benchchem.com/product/B567031
https://www.benchchem.com/product/b1605916?utm_src=pdf-body
https://www.benchchem.com/product/b102530
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure and Identifiers
The structure of 2-Chloro-4-(methylsulfonyl)phenol is defined by a benzene ring with

substituents at positions 1 (hydroxyl), 2 (chloro), and 4 (methylsulfonyl).
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2-Chloro-4-(methylthio)phenol
(CAS: 17733-32-3)

Oxidizing Agent
(e.g., H₂O₂, m-CPBA)

in suitable solvent

1. Reactant

2-Chloro-4-(methylsulfonyl)phenol
(CAS: 20945-65-7)

2. Oxidation

Reaction Workup
(Quenching, Extraction, Purification)

3. Isolation

2-Chloro-4-(methylsulfonyl)phenol

Methylsulfonyl Group (-SO₂Me)
- Strong electron-withdrawing

- Deactivates ring to EAS
- Increases acidity of phenol

Dominant electronic effect

Hydroxyl Group (-OH)
- Electron-donating (resonance)

- Ortho, para-directing
- Site for deprotonation/etherification

Key reaction site

Chloro Group (-Cl)
- Electron-withdrawing (inductive)

- Weakly deactivating
- Ortho, para-directing

Steric & electronic influence

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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